Cas no 1804187-95-8 (3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one
• CAS No: 1804187-95-8
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4974593
• Update Time: 2025-05-19

3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O2/c1-2-8-9(10(16)6-7-13)4-3-5-11(8)17-12(14)15/h3-5,12H,2,6-7H2,1H3
• InChI Key： UFOIOIKNFGNKSS-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1CC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one

Professional Introduction to Compound with CAS No. 1804187-95-8 and Product Name: 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one

The compound with the CAS number 1804187-95-8 and the product name 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a bromo substituent, a difluoromethoxy group, and an ethylphenyl moiety, which contribute to its distinctive chemical properties and reactivity.

Recent research in the field of organic synthesis has highlighted the importance of 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one as a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of the bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the difluoromethoxy group is known to enhance metabolic stability and binding affinity, making it a valuable component in drug design.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Studies have demonstrated that derivatives of 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one exhibit promising biological activity across multiple disease targets. For instance, preliminary investigations have shown that certain analogs exhibit inhibitory effects on enzymes involved in inflammatory pathways, suggesting their utility in the treatment of chronic inflammatory diseases. Furthermore, the compound's structural motif is reminiscent of known bioactive molecules, which has spurred interest in exploring its pharmacological profile.

The synthesis of 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one presents an intriguing challenge for synthetic chemists due to its complex structure. However, recent advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis process, allowing for higher yields and purities. These advancements not only facilitate academic research but also hold promise for industrial-scale production.

In addition to its synthetic significance, 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one has been explored as a building block in the development of novel materials with specialized properties. For example, its ability to undergo polymerization reactions makes it a candidate for creating advanced polymers with applications in coatings and adhesives. The incorporation of fluorine atoms into these materials can enhance their thermal stability and chemical resistance, opening up new possibilities for industrial applications.

The pharmacological potential of this compound has also been investigated in preclinical models. Studies have shown that derivatives of 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one can modulate signaling pathways associated with neurological disorders. The ability to fine-tune these pathways offers hope for developing treatments that address conditions such as Alzheimer's disease and Parkinson's disease. While further research is needed to fully elucidate its mechanisms of action, these findings underscore the compound's significance as a lead molecule in drug discovery.

From a regulatory perspective, 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one must be handled with care to ensure compliance with safety guidelines. Although it is not classified as a hazardous material under current regulations, proper storage and handling procedures are essential to maintain its integrity and prevent degradation. Collaborative efforts between chemists and regulatory experts are crucial to establish best practices for working with this compound in both research and industrial settings.

The future prospects for 3-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-1-one are bright, with ongoing research aimed at expanding its applications across various fields. As synthetic methodologies continue to evolve, new derivatives and analogs will be developed, further enhancing its utility in drug discovery and material science. The interdisciplinary nature of this work underscores the importance of collaboration between chemists, biologists, and engineers to harness the full potential of this remarkable compound.